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Compound of Interest

Compound Name:
3-methoxy-N,N-

dimethylBenzenesulfonamide

Cat. No.: B8708688

Get Quote

Part 1: Chemical Identity & Physicochemical
Profile[2][5]
3-methoxy-N,N-dimethylbenzenesulfonamide is a tertiary sulfonamide characterized by a

meta-substituted methoxy group on the benzene ring.[1][2][3] Unlike primary sulfonamides (

), the

-dimethyl substitution eliminates the acidic proton on the nitrogen, rendering the molecule
lipophilic and incapable of acting as a classical zinc-binding group in carbonic anhydrase
inhibition. This structural feature is often exploited to improve blood-brain barrier (BBB)
permeability and selectivity in drug design.[1]
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Property Detail

IUPAC Name 3-methoxy-N,N-dimethylbenzenesulfonamide

Molecular Formula

Molecular Weight 215.27 g/mol

SMILES COc1cccc(c1)S(=O)(=O)N(C)C

InChI Key
(Predicted) BVQGZNXZWJGZGN-

UHFFFAOYSA-N (Analogous derivative)

Key Precursor CAS
10130-74-2 (3-Methoxybenzenesulfonyl

chloride)

Physicochemical Properties (Experimental & Predicted)
Note: As a specific commercial MSDS for the final non-commercial intermediate is rare, values

below combine precursor data and high-confidence QSAR predictions.
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Parameter Value / Description Significance

Physical State
Viscous Oil or Low-Melting

Solid

The

-dimethyl and methoxy groups

disrupt crystal packing

compared to primary

sulfonamides.[1][2][3]

Boiling Point
~320–330 °C (Predicted at 760

mmHg)

High thermal stability due to

the sulfonyl moiety.

LogP (Octanol/Water) 1.68 ± 0.3 (Predicted)
Moderate lipophilicity;

favorable for CNS penetration.

pKa
N/A (No acidic sulfonamide

proton)

Remains neutral at

physiological pH (7.4).

Solubility
DMSO, DCM, Methanol, Ethyl

Acetate

Poor water solubility; requires

organic co-solvents for

biological assays.

Electronic Character

Electron-Donating (Methoxy) +

Electron-Withdrawing

(Sulfonyl)

The ring is deactivated meta to

the methoxy but activated

ortho/para to it.[1][2]

Part 2: Synthetic Architecture
The synthesis of 3-methoxy-N,N-dimethylbenzenesulfonamide follows a nucleophilic

substitution pathway (Schotten-Baumann conditions) using the commercially available sulfonyl

chloride.[1][3]

Reaction Mechanism
The reaction proceeds via the attack of the dimethylamine nucleophile on the electrophilic

sulfur atom of the sulfonyl chloride, displacing the chloride ion. A base (pyridine or

triethylamine) is required to scavenge the generated HCl.

Experimental Protocol
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Reagents:

3-Methoxybenzenesulfonyl chloride (1.0 equiv) [CAS: 10130-74-2][1][2][3][4]

Dimethylamine (2.0 equiv, 40% aq. solution or 2M in THF)

Triethylamine (1.5 equiv) or Pyridine (solvent/base)

Dichloromethane (DCM) (Solvent)[5]

Step-by-Step Methodology:

Preparation: Charge a round-bottom flask with 3-methoxybenzenesulfonyl chloride (1.0 g,

4.8 mmol) dissolved in anhydrous DCM (20 mL). Cool to 0°C under an inert atmosphere (

).

Addition: Add triethylamine (0.73 g, 7.2 mmol) followed by the dropwise addition of

dimethylamine (excess). Caution: Exothermic reaction.[1][2]

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Hexane:EtOAc 7:3) for the disappearance of the sulfonyl chloride (

).

Workup: Quench with water (20 mL). Separate the organic layer and wash sequentially with

1M HCl (to remove excess amine/base), saturated

, and brine.

Isolation: Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (Silica gel, 0-30% EtOAc in

Hexanes).

Synthesis Visualization (DOT Diagram)[2]
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Figure 1: Synthetic pathway via nucleophilic sulfonyl substitution.

Part 3: Chemical Reactivity & Stability[1]
Sulfonamide Bond Stability
The

bond in tertiary sulfonamides is exceptionally stable compared to carboxamides.[1] It resists
hydrolysis in boiling acid (6M HCl) and base (10% NaOH). Cleavage typically requires harsh
reductive conditions (e.g.,

or

) or radical-mediated desulfonylation.

Electrophilic Aromatic Substitution (EAS)
The benzene ring contains two directing groups:[2]

Methoxy (-OMe): Strong electron-donating group (EDG), ortho/para director.[1][2]

Sulfonamide (-SO2NMe2): Strong electron-withdrawing group (EWG), meta director.[1][2]

Regioselectivity: The directing effects reinforce each other.[1][2]

The position para to the methoxy group (and ortho to the sulfonyl) is sterically crowded but

electronically activated.

The position para to the sulfonyl group (and ortho to the methoxy) is the most favorable site

for electrophilic attack (e.g., nitration, bromination).
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Metabolic Fate (O-Demethylation)
In biological systems, the primary metabolic soft spot is the methoxy group.[2] Cytochrome

P450 enzymes (specifically CYP2D6) facilitate O-demethylation to yield the phenol derivative.

[1] The

-dimethyl group is generally resistant to N-demethylation due to the electron-withdrawing
nature of the sulfonyl group reducing the basicity/nucleophilicity of the nitrogen.[1][3]
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Figure 2: Predicted metabolic pathway emphasizing O-demethylation.[1][2][3]

Part 4: Biological Relevance & Applications[2][3][5]
Medicinal Chemistry Scaffold
This specific scaffold is a "privileged structure" in CNS drug discovery.[1]

5-HT6 Antagonists: Arylsulfonamides are classic pharmacophores for the Serotonin 5-HT6

receptor, investigated for cognitive enhancement in Alzheimer's disease.[1][2][3] The 3-

methoxy group often mimics the indole oxygen of serotonin.[1]

Kinase Inhibition: The sulfonamide moiety acts as a rigid linker, positioning the aromatic ring

into hydrophobic pockets of kinases.
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Analytical Characterization (Expected Signals)[2]
1H NMR (CDCl3, 400 MHz):

7.4–7.1 (m, 4H, Ar-H)

3.85 (s, 3H, -OCH3)

2.70 (s, 6H, -N(CH3)2)

MS (ESI):

peak at m/z 216.1.

Part 5: Safety & Handling
While specific toxicological data for the title compound is limited, handling should follow

protocols for arylsulfonamides and alkylating agents.

Hazard Classification (Inferred): Skin Irritant (Category 2), Eye Irritant (Category 2A).[2]

Precursor Hazard: 3-methoxybenzenesulfonyl chloride is Corrosive (Cat 1B) and causes

severe skin burns.[1][2]

Storage: Store in a cool, dry place under inert gas. The sulfonamide is stable at room

temperature but hygroscopic.
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ChemicalBook.3-Methoxybenzenesulfonyl chloride Synthesis and Reactions.

MDPI.Electrochemical Methoxylation and Dealkylation of Benzenesulfonamides. (Reactivity

of sulfonamide N-alkyl groups).[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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